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Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Spectral Properties

The spectral properties of Sulforhodamine G are central to its experimental utility. You will find some
variation in the reported peak wavelengths across different suppliers, which should be considered when

setting up your instrumentation.

Parameter Value

Absorbance (AAbs) ~525 nm [1]

Excitation (AEXx) 529-531 nm [2] [1] [3]

Emission (AEm) 548-552 nm [2] [1] [3]

pH Sensitivity Exhibits no pH-dependent absorption or fluorescence over pH 3-10 [1]

Primary Research Applications

Sulforhodamine G is valued in diverse scientific fields due to its strong fluorescence and water solubility.

¢ Cellular and Neuronal Imaging: As a membrane-impermeant, polar tracer, it is ideal for outlining
cell shapes and tracing the pathways of communication between neuronal cells without penetrating
the cell membrane [2]. It helps researchers study dynamic processes like intercellular communication.
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e Hydrological and Environmental Tracing: Hydrologists use Sulforhodamine G to map
underground watercourses, study river flows, and track seepage paths. Its very low detection
threshold (as low as 0.01 pg/l) makes it an efficient tracer for these applications [4].

Experimental Considerations for Related Dyes

The search results do not specify limitations for Sulforhodamine G itself, but extensive research on the
closely related Sulforhodamine 101 (SR101) highlights critical considerations that are prudent for

researchers to know.

¢ Cell Specificity is Not Guaranteed: SR101 is a popular astrocyte marker, but it can also label
neurons, especially under hypoxic conditions, and can diffuse into oligodendrocytes via gap junctions.
This means a SR101-positive cell cannot be automatically assumed to be an astrocyte [5] [6].

o Excitatory Side Effects: Studies show that SR101 can induce seizure-like neuronal activity in the
brain at concentrations commonly used (e.g., 100-250 uM). This excitatory effect can significantly
alter the system being studied [7]. To minimize interference, using lower concentrations (< 50 pM) is
recommended for in vivo experiments [7].

Workflow for Astrocyte Labeling with SR101

For context, here is a typical experimental workflow for using the related dye Sulforhodamine 101 to label
astrocytes in acute brain slices, based on the protocols found in the literature [5] [6]. This can serve as a

general reference.
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Typical workflow for astrocyte labeling with Sulforhodamine 101 in brain slices.
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Email: info@smolecule.com or Request Quote Online.

References

1. Sulforhodamine G *CAS 5873-16-5* [aathio.com]

2. Sulforhodamine G [biotium.com]

3. Spectrum [Sulforhodamine G] [aatbio.com]

4. Sulforhodamine G powder -Cl:45220 - FluoTechnik [fluotechnik.org]

5. Limitations of Sulforhnodamine 101 for Brain Imaging - PMC [pmc.ncbi.nim.nih.gov]

6. Frontiers | Limitations of Sulforhodamine 101 for Brain Imaging [frontiersin.org]

© 2026 Smolecule. All rights reserved.

3/4 Tech Support


https://www.smolecule.com/products/s596859?utm_src=pdf-body-img
https://www.smolecule.com/products/s596859?utm_src=pdf-custom-synthesis
https://www.aatbio.com/products/sulforhodamine-g-cas-5873-16-5
https://biotium.com/product/sulforhodamine-g/
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/sulforhodamine_g
https://www.fluotechnik.org/powder-tracers/337-sulforhodamine-g-poudre-ci-45220.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5328990/
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2017.00044/full
https://www.smolecule.com/products/s596859?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

7. Sulforhodamine 101, a widely used astrocyte marker, can ... [nature.com]

To cite this document: Smolecule. [what is Sulforhodamine G]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b596859#what-is-sulforhodamine-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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